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Compound of Interest

Compound Name: 2-Hydroxypalmitic acid-d30

Cat. No.: B152031 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxypalmitic acid-d30
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxypalmitic acid-d30 in a laboratory setting. The

information is targeted towards researchers, scientists, and professionals in drug development

to ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

Property Value

Molecular Formula C16H32O3 (for non-deuterated form)

Molecular Weight 272.42 g/mol (for non-deuterated form)[1]

Appearance Solid

Storage Store at 4°C[1]

Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxypalmitic acid is classified as a skin and eye irritant.[2][3] A comprehensive PPE

strategy is crucial to minimize exposure.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Protects against splashes and

aerosols that can cause

serious eye irritation.[2][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Always inspect gloves for signs

of degradation or puncture

before use.

Prevents skin contact, which

can lead to irritation.[2][4][5]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or in

case of a significant spill risk, a

chemical-resistant suit is

advised.

Protects against accidental

skin exposure from spills or

splashes.[2][4]

Respiratory Protection

Work should be conducted in a

well-ventilated area, such as a

chemical fume hood. If

ventilation is inadequate or if

aerosols/dust are generated, a

NIOSH-approved respirator is

necessary.[5][6]

Minimizes the inhalation of

dust or aerosols, which can

cause respiratory tract

irritation.

Experimental Workflow and Safety Procedures
The following diagram outlines the standard operating procedure for handling 2-
Hydroxypalmitic acid-d30, from preparation to disposal.
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Workflow for Handling 2-Hydroxypalmitic acid-d30

Preparation

Donning PPE

Chemical Handling

Waste Disposal & Decontamination

Review Safety Data Sheet (SDS)

Ensure Eyewash & Safety Shower are Accessible

Verify Chemical Fume Hood is Certified

Wear Lab Coat or Apron

Proceed to PPE

Put on Safety Goggles & Face Shield

Wear Chemical-Resistant Gloves

Work Inside a Chemical Fume Hood

Begin Handling

Carefully Weigh and Dispense Solid

Avoid Generating Dust

Keep Container Tightly Closed When Not in Use

Collect Waste in a Labeled, Sealed Container

Proceed to Disposal

Dispose of as Hazardous Chemical Waste

Clean Work Area Thoroughly

Remove and Dispose of Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Hydroxypalmitic acid-d30.
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Step-by-Step Handling and Disposal Plan
Preparation:

Review Safety Information: Before beginning work, thoroughly review the Safety Data Sheet

(SDS) for 2-Hydroxypalmitic acid.

Ensure Emergency Equipment is Accessible: Confirm that a fully functional eyewash station

and safety shower are readily available.[4]

Work in a Ventilated Area: All handling of 2-Hydroxypalmitic acid-d30 should be performed

in a well-ventilated area, preferably within a certified chemical fume hood to minimize

inhalation exposure.[4][5]

Handling:

Don Appropriate PPE: Wear the personal protective equipment outlined in the table above.

Dispensing: When weighing or transferring the chemical, do so carefully to avoid creating

dust and to prevent splashing.[4]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[4][7] Wash hands

thoroughly after handling.[2][5][7]

Storage: Keep the container tightly closed when not in use and store at 4°C.[1][5]

Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate unnecessary personnel and ensure the

area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it into a suitable container for disposal.[7]

Decontamination: Clean the affected area thoroughly.[5]

Disposal:
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Waste Collection: Collect all waste material, including contaminated gloves and cleaning

materials, in a clearly labeled and sealed container suitable for chemical waste.[5]

Regulatory Compliance: Dispose of the waste through an approved hazardous waste

disposal facility, in accordance with all local, state, and federal regulations. Do not allow the

chemical to enter drains or soil.[5][7]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[5][7]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes.[5][7] Remove contaminated clothing and wash it before reuse.[2][5] If skin

irritation occurs, seek medical advice.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[5]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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